4-(1H-imidazol-1-ylsulfonyl)-1-naphthyl propyl ether

• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1-(4-propoxynaphthalen-1-yl)sulfonylimidazole
• InChI: InChI=1S/C16H16N2O3S/c1-2-11-21-15-7-8-16(14-6-4-3-5-13(14)15)22(19,20)18-10-9-17-12-18/h3-10,12H,2,11H2,1H3
• InChI Key: MUDAHLQRHXJMCE-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C=CN=C3

Description

4-(1H-imidazol-1-ylsulfonyl)-1-naphthyl propyl ether, commonly known as BAY 41-2272, is a chemical compound that belongs to the class of sulfonamide drugs. It was first synthesized in 2002 by Bayer AG and has since been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

BAY 41-2272 acts as a potent activator of the enzyme soluble guanylyl cyclase (sGC), which catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The increase in cGMP levels leads to the relaxation of smooth muscle cells, resulting in vasodilation and improved blood flow. BAY 41-2272 also has anti-proliferative effects on cancer cells, which may be mediated by the activation of the cGMP signaling pathway.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have a range of biochemical and physiological effects. In animal models of hypertension and heart failure, BAY 41-2272 has been shown to improve cardiac function and reduce oxidative stress. It has also been shown to improve endothelial function and reduce inflammation in animal models of atherosclerosis. In cancer cells, BAY 41-2272 has been shown to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BAY 41-2272 in lab experiments is its potency and specificity for sGC activation. This allows for precise modulation of the cGMP signaling pathway and investigation of its downstream effects. However, one limitation of using BAY 41-2272 is its relatively short half-life, which may require frequent dosing in in vivo experiments.

Future Directions

There are several potential future directions for research on BAY 41-2272. One area of interest is the development of more potent and selective sGC activators for use in clinical settings. Another area of interest is the investigation of the role of the cGMP signaling pathway in cancer development and progression. Additionally, the potential applications of BAY 41-2272 in the treatment of other diseases, such as pulmonary hypertension and erectile dysfunction, warrant further investigation.

Synthesis Methods

The synthesis of BAY 41-2272 involves the reaction between 1-naphthyl propyl ether and 1H-imidazole-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of BAY 41-2272 as a white solid with a melting point of 184-186°C.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential applications in various fields of scientific research. Its most notable application is in the field of cardiovascular research, where it has been shown to act as a potent vasodilator and improve blood flow in animal models of hypertension and heart failure. Other potential applications of BAY 41-2272 include the treatment of erectile dysfunction, pulmonary hypertension, and cancer.